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Introduction

JA397 is a potent and selective chemical probe for the TAIRE family of cyclin-dependent
kinases (CDK14, CDK15, CDK16, CDK17, and CDK18).[1][2] These serine/threonine kinases
are considered understudied, or "dark,” members of the kinome, yet emerging evidence links
them to crucial cellular processes and disease states, including cancer.[3] Specifically, CDK14
is implicated in the WNT signaling pathway, CDK15 in the [3-catenin/MEK-ERK pathway,
CDK16 influences the cell cycle via p27 phosphorylation, and CDK18 is involved in cell motility
through the FAK/RhoA/ROCK signaling pathway.[2] This makes the TAIRE family attractive
targets for therapeutic intervention.

These application notes provide detailed protocols for utilizing JA397 in high-throughput
screening (HTS) assays to identify and characterize modulators of TAIRE family kinases. The
primary recommended assay platform is the NanoBRET™ Target Engagement (TE)
Intracellular Kinase Assay, which allows for the quantitative measurement of compound binding
to target kinases within living cells.[4]

Data Presentation

The inhibitory activity of JA397 against the TAIRE family kinases has been quantified using
NanoBRET™ assays. The following tables summarize the potency of JA397 in both lysed and
intact cell formats.
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Table 1: In Vitro Potency of JA397 Against TAIRE Family Kinases (NanoBRET™ - Lysed

Mode)[2]
Target Kinase EC50 (nM)
CDK14 27.1
CDK15 252
CDK16 39.0
CDK17 77.2
CDK18 172

Table 2: Cellular Activity of JA397 Against TAIRE Family Kinases (NanoBRET™ - Intact Cells)

[2]

Target Kinase EC50 (nM)
CDK14 72.1
CDK15 307

CDK16 334
CDK17 21.2
CDK18 121

For optimal results in cell-based assays and to minimize off-target effects, a concentration of no
higher than 1 uM for JA397 is recommended.[2] A structurally related negative control, JA314,

is available and shows significantly lower potency, with an EC50 of 4165 nM against CDK16.[2]

Signaling Pathways

The TAIRE family kinases are involved in various signaling cascades. Understanding these

pathways is critical for designing relevant secondary assays and interpreting screening results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10862155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

